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Compound of Interest

Compound Name: Monoisobutyl Phthalate-d4

Cat. No.: B585960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core physicochemical properties of

Monoisobutyl Phthalate-d4, a deuterated analog of Monoisobutyl Phthalate. The inclusion of

deuterium isotopes makes it a valuable internal standard for mass spectrometry-based

quantitative analysis in various research and development applications, particularly in

pharmacokinetic and metabolic studies.

Physicochemical Data Summary
The key quantitative data for Monoisobutyl Phthalate-d4 and its unlabeled counterpart are

summarized in the table below for direct comparison.

Property Monoisobutyl Phthalate-d4 Monoisobutyl Phthalate

Molecular Weight 226.26 g/mol [1][2][3][4] 222.24 g/mol [5]

Molecular Formula C₁₂H₁₀D₄O₄ C₁₂H₁₄O₄

CAS Number 1219802-26-2 30833-53-5

Experimental Considerations
While specific experimental protocols are proprietary to the manufacturer, the general

application of Monoisobutyl Phthalate-d4 as an internal standard involves its addition to a
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sample matrix (e.g., plasma, urine, tissue homogenate) at a known concentration prior to

sample extraction and analysis by liquid chromatography-mass spectrometry (LC-MS). The

distinct mass-to-charge ratio (m/z) of the deuterated standard allows for its differentiation from

the endogenous or unlabeled analyte, enabling accurate quantification by correcting for

variations in sample preparation and instrument response.

Logical Relationship: Analyte and Internal Standard
The relationship between the analyte (Monoisobutyl Phthalate) and the internal standard

(Monoisobutyl Phthalate-d4) in a quantitative bioanalytical workflow is depicted below.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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